Cas no 85237-73-6 (Piperidine,1-methyl-3-(phenylmethyl)-)

• Product Name: Piperidine,1-methyl-3-(phenylmethyl)-
• CAS No: 85237-73-6
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 733460
• PubChem ID: 3020574
• Update Time: 2024-03-01

Piperidine,1-methyl-3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Piperidine,1-methyl-3-(phenylmethyl)-
• 3-benzyl-1-methylpiperidine
• 1-Methyl-3-(phenylmethyl)piperidine
• Einecs 286-434-3
• Piperidine, 1-methyl-3-(phenylmethyl)-

• Inchi： 1S/C13H19N/c1-14-9-5-8-13(11-14)10-12-6-3-2-4-7-12/h2-4,6-7,13H,5,8-11H2,1H3
• InChI Key： KTGLLSVNOMWZTG-UHFFFAOYSA-N
• SMILES： N1(C)CCCC(CC2=CC=CC=C2)C1

Computed Properties

• Exact Mass: 189.15175
• Monoisotopic Mass: 189.15175
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2
• XLogP3: 3

Experimental Properties

• Density: 0.966
• Boiling Point: 266.8°C at 760 mmHg
• Flash Point: 105.3°C
• Refractive Index: 1.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines 3-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 3-benzylpiperidines